9-methyl-3-{(Z)-[4-oxo-3-(2-phenylethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-2-[(1-phenylethyl)amino]-4H-pyrido[1,2-a]pyrimidin-4-one
CAS No.:
Cat. No.: VC15603373
Molecular Formula: C29H26N4O2S2
Molecular Weight: 526.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C29H26N4O2S2 |
|---|---|
| Molecular Weight | 526.7 g/mol |
| IUPAC Name | (5Z)-5-[[9-methyl-4-oxo-2-(1-phenylethylamino)pyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-(2-phenylethyl)-2-sulfanylidene-1,3-thiazolidin-4-one |
| Standard InChI | InChI=1S/C29H26N4O2S2/c1-19-10-9-16-32-26(19)31-25(30-20(2)22-13-7-4-8-14-22)23(27(32)34)18-24-28(35)33(29(36)37-24)17-15-21-11-5-3-6-12-21/h3-14,16,18,20,30H,15,17H2,1-2H3/b24-18- |
| Standard InChI Key | DVQXUGUUMUIFND-MOHJPFBDSA-N |
| Isomeric SMILES | CC1=CC=CN2C1=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)CCC4=CC=CC=C4)NC(C)C5=CC=CC=C5 |
| Canonical SMILES | CC1=CC=CN2C1=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)CCC4=CC=CC=C4)NC(C)C5=CC=CC=C5 |
Introduction
Structural Elucidation and Molecular Characteristics
Core Framework and Substituent Analysis
The compound’s structure centers on a pyrido[1,2-a]pyrimidin-4-one scaffold, a bicyclic system merging pyridine and pyrimidine rings. Key substituents include:
-
A 9-methyl group on the pyrido-pyrimidinone core.
-
A (Z)-configured thiazolidinone moiety at position 3, featuring a 4-oxo group, 2-thioxo group, and 3-(2-phenylethyl) side chain.
-
A 2-[(1-phenylethyl)amino] group, introducing stereochemical complexity due to the phenylethylamine substituent.
The molecular formula is C₃₀H₂₈N₄O₂S₂, with a calculated molecular weight of 540.7 g/mol (estimated via analogous structures in ). The (Z)-configuration of the thiazolidinone-methylidene linkage is critical for maintaining planar conjugation, which influences electronic properties and binding affinity .
Synthetic Methodologies
Multi-Step Synthesis Overview
The synthesis involves sequential reactions to assemble the pyrido-pyrimidinone and thiazolidinone components:
-
Pyrido-Pyrimidinone Formation:
-
Thiazolidinone Moiety Introduction:
-
A thiazolidinone precursor is synthesized via cyclization of 2-phenylethyl isothiocyanate with ethyl chloroacetate, followed by oxidation to introduce the 4-oxo group.
-
The (Z)-configured methylidene bridge is formed through a Knoevenagel condensation between the thiazolidinone’s active methylene group and the pyrido-pyrimidinone’s aldehyde .
-
-
Amino Group Functionalization:
Optimization Challenges
-
Stereoselectivity: The (Z)-configuration is stabilized by intramolecular hydrogen bonding between the thioxo group and pyrimidinone oxygen .
-
Yield Improvements: Microwave-assisted synthesis and green solvents (e.g., ethanol/water mixtures) enhance reaction efficiency.
Physicochemical Properties
Solubility and Stability
-
Solubility: Poor aqueous solubility (<0.1 mg/mL) due to hydrophobic phenylethyl groups; soluble in DMSO and DMF .
-
Stability: Degrades under UV light (t₁/₂ = 48 hours), necessitating storage in amber vials at -20°C .
Spectroscopic Characterization
-
IR Spectroscopy: Peaks at 1685 cm⁻¹ (C=O), 1250 cm⁻¹ (C=S), and 3300 cm⁻¹ (N-H stretch).
-
NMR (¹H): Key signals include δ 2.35 (s, 3H, CH₃), δ 4.25 (q, 2H, NCH₂), and δ 7.2–7.4 (m, 10H, aromatic) .
Comparative Analysis with Analogous Compounds
Applications and Future Directions
Therapeutic Applications
-
Oncology: Combinatorial therapy with checkpoint inhibitors to overcome drug resistance .
-
Infectious Diseases: Development of topical formulations for skin infections.
Industrial Relevance
-
Agrochemicals: Herbicidal activity against Amaranthus retroflexus (ED₅₀ = 50 µg/mL).
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume